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Compound of Interest

Compound Name:
1-(Phenylsulphonyl)-4-cyano-2-

iodo-7-azaindole

CAS No.: 1227270-55-4

Cat. No.: B597011

Get Quote

Introduction
The 7-azaindole scaffold, a heterocyclic aromatic compound, represents a "privileged structure"

in modern medicinal chemistry. Its significance stems from its role as a bioisostere for naturally

occurring purines and indoles, allowing it to interact with a wide array of biological targets.[1][2]

The introduction of a nitrogen atom into the indole ring system critically modulates the

scaffold's electronic properties, solubility, and hydrogen bonding potential, making it an ideal

building block in drug design.[1] This guide asserts that the unique electronic and structural

properties of the 7-azaindole core make it an exceptional hinge-binding motif for protein

kinases, positioning this scaffold at the forefront of targeted therapy development, particularly in

oncology. We will explore the mechanistic basis for this success, survey the key kinase and

non-kinase targets, and provide a practical framework of experimental methodologies for

researchers in the field.

Part 1: The Kinase Family - The Primary Therapeutic
Domain
The human kinome, comprising over 500 protein kinases, is a primary focus of drug discovery

due to its central role in cell signaling and its frequent dysregulation in diseases like cancer and
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inflammatory disorders.[2] 7-Azaindole-based compounds have emerged as a dominant class

of kinase inhibitors, with their utility spanning the entire kinome.[3]

The Mechanistic Rationale: Why 7-Azaindole Excels as a
Kinase Inhibitor
The efficacy of 7-azaindole derivatives as kinase inhibitors is rooted in their ability to act as

ATP-competitive inhibitors. They occupy the ATP-binding pocket of the kinase, preventing the

phosphorylation of substrate proteins. The key to their high affinity and broad applicability lies

in the specific interaction with the "hinge region," a flexible loop of amino acids connecting the

N- and C-terminal lobes of the kinase domain.

The 7-azaindole scaffold forms a highly stable, bidentate hydrogen bond network with the

backbone of this hinge region. Specifically, the N7 nitrogen of the pyridine ring acts as a

hydrogen bond acceptor, while the N1-H of the pyrrole ring acts as a hydrogen bond donor.[1]

[4] This dual interaction mimics the binding of the adenine base of ATP, effectively anchoring

the inhibitor in the active site.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in

science and industry.

Contact
Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

